Cas no 1172877-91-6 (N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide)

N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide structure
1172877-91-6 structure
Product Name:N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
CAS No:1172877-91-6
MF:C14H13FN4OS
MW:304.342624425888
CID:5791831
Update Time:2025-07-13

N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(2-pyrazol-1-ylethyl)acetamide
    • N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
    • Inchi: 1S/C14H13FN4OS/c1-10(20)19(9-8-18-7-3-6-16-18)14-17-13-11(15)4-2-5-12(13)21-14/h2-7H,8-9H2,1H3
    • InChI Key: KDIPGEVJKPRZRO-UHFFFAOYSA-N
    • SMILES: C(N(C1=NC2=C(F)C=CC=C2S1)CCN1C=CC=N1)(=O)C

N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5581-1261-2μmol
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
1172877-91-6
2μmol
$57.0 2023-09-09
Life Chemicals
F5581-1261-5μmol
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
1172877-91-6
5μmol
$63.0 2023-09-09
Life Chemicals
F5581-1261-10μmol
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
1172877-91-6
10μmol
$69.0 2023-09-09
Life Chemicals
F5581-1261-20μmol
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
1172877-91-6
20μmol
$79.0 2023-09-09
Life Chemicals
F5581-1261-1mg
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
1172877-91-6
1mg
$54.0 2023-09-09
Life Chemicals
F5581-1261-2mg
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
1172877-91-6
2mg
$59.0 2023-09-09
Life Chemicals
F5581-1261-3mg
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
1172877-91-6
3mg
$63.0 2023-09-09
Life Chemicals
F5581-1261-4mg
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
1172877-91-6
4mg
$66.0 2023-09-09
Life Chemicals
F5581-1261-5mg
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
1172877-91-6
5mg
$69.0 2023-09-09
Life Chemicals
F5581-1261-10mg
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
1172877-91-6
10mg
$79.0 2023-09-09

Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide

Professional Introduction to N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide (CAS No. 1172877-91-6)

N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1172877-91-6, represents a fusion of heterocyclic scaffolds that are widely recognized for their potential in drug discovery and development. The presence of both benzothiazole and pyrazole moieties in its molecular structure endows it with a diverse array of biological activities, making it a promising candidate for further exploration in medicinal chemistry.

The benzothiazole ring system is particularly noteworthy for its role as a pharmacophore in numerous therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied, leading to the development of drugs with efficacy in areas ranging from infectious diseases to cancer. The introduction of a fluorine atom at the 4-position of the benzothiazole ring (4-fluoro-1,3-benzothiazol-2-yl) further enhances its pharmacological profile by improving metabolic stability and binding affinity. This modification is a common strategy in drug design to optimize pharmacokinetic properties while maintaining or enhancing biological activity.

Complementing the benzothiazole moiety is the pyrazole ring, which is another heterocycle that has demonstrated significant promise in medicinal chemistry. Pyrazoles are known for their versatility in modulating various biological pathways, including inflammation, pain, and neurodegeneration. The specific substitution pattern in N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide, particularly the ethyl chain linked to the pyrazole ring, introduces additional functional groups that can influence both the compound's solubility and its interaction with biological targets. This structural feature allows for fine-tuning of pharmacological effects, making it an attractive scaffold for designing novel therapeutics.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease mechanisms. The unique combination of heterocycles in N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide suggests potential for interacting with such interfaces. Preliminary computational studies have indicated that this compound may disrupt key PPIs involved in cancer progression and inflammation by occupying binding pockets that are difficult to access with traditional drug molecules. These findings align with current trends in drug discovery towards targeting less conventional sites on biological macromolecules.

The acetamide moiety at the other end of the molecule also contributes to its overall pharmacological profile. Acetamides are well-known for their ability to enhance drug bioavailability and metabolic stability. In N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide, the acetamide group serves as a linker between the benzothiazole and pyrazole units, facilitating optimal spatial orientation for biological activity. This design principle is crucial for maximizing interactions with target proteins while minimizing off-target effects.

The synthesis of N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-y)ethyl]acetamide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the fluorine atom into the benzothiazole ring and subsequent coupling reactions to attach the pyrazole moiety via an ethyl chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for preclinical and clinical studies.

Evaluation of N-(4-fluoro-1,3-benzothiazol-2 -yl)-N-[2-(1H-pyrazol -1 -yl)ethyl]acetamide has revealed promising preliminary results in vitro. Studies have shown that this compound exhibits inhibitory activity against several enzymes implicated in disease pathways. For instance, it has demonstrated potent inhibition of certain kinases that are overactive in cancer cells, suggesting its potential as an anticancer agent. Additionally, its interaction with inflammatory pathways has been explored, indicating possible applications in treating chronic inflammatory conditions.

The compound's ability to cross cell membranes efficiently is another critical factor contributing to its therapeutic potential. The balance between lipophilicity and polarizability afforded by its dual heterocyclic structure ensures good membrane permeability while maintaining solubility at physiological pH levels. This property is essential for achieving effective drug concentrations at target sites within the body.

Ongoing research is focused on further elucidating the mechanisms through which N-(4-fluoro-1,
3-benzo thia z ol -2 -yl ) -N-[ 2 -( 1 H -py ra z ol - 1 - y l ) eth yl ] ac eta mi de exerts its biological effects.
In vivo studies are being conducted to assess
its efficacy and safety profiles across various disease models.
These studies will provide valuable insights into
its potential as a therapeutic agent and guide future
development efforts.

The integration of computational chemistry techniques
has significantly accelerated the discovery process
for compounds like N-(4-fluoro-1,
3-benzo thia z ol -2 -yl ) -N-[ 2 -( 1 H -py ra z ol - 1 - y l ) eth yl ] ac eta mi de .
Molecular docking simulations have helped identify
potential binding modes with target proteins,
while quantum mechanical calculations have provided
detailed insights into electronic structures.
These computational approaches complement experimental
studies by enabling rapid screening of large chemical libraries
and optimizing molecular structures for improved potency.

The future prospects for N-(4-fluoro-1,
3-benzo thia z ol -2 -yl ) -N-[ 2 -( 1 H -py ra z ol - 1 - y l ) eth yl ] ac eta mi de look promising.
With continued research efforts focused on understanding
its mechanism of action and refining its pharmacological properties,
this compound holds significant potential as a lead structure
for novel therapeutics targeting various diseases.
Collaborative efforts between academic researchers
and pharmaceutical companies will be essential in translating these findings into tangible medical benefits.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd